Cas no 136037-27-9 (2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-bis[[9-octadecyl-2-(octyloxy)-9H-carbazol-3-yl]amino]-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-bis[[9-octadecyl-2-(octyloxy)-9H-carbazol-3-yl]amino]-
• CAS No: 136037-27-9
• MF: C₈₂H₁₂₂Cl₂N₄O₄
• MW: 1298.77650213242
• CID: 1240201
• Update Time: 2024-08-04

2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-bis[[9-octadecyl-2-(octyloxy)-9H-carbazol-3-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-bis[[9-octadecyl-2-(octyloxy)-9H-carbazol-3-yl]amino]-
• 2,5-Cyclohexadiene-1,4-dione, 2,5-dichloro-3,6-bis[[9-octadecyl-2-(octyloxy)-9H-carbazol-3-yl]amino]-

• Inchi： 1S/C82H122Cl2N4O4/c1-5-9-13-17-21-23-25-27-29-31-33-35-37-39-41-49-57-87-71-55-47-45-53-65(71)67-61-69(75(63-73(67)87)91-59-51-43-19-15-11-7-3)85-79-77(83)82(90)80(78(84)81(79)89)86-70-62-68-66-54-46-48-56-72(66)88(74(68)64-76(70)92-60-52-44-20-16-12-8-4)58-50-42-40-38-36-34-32-30-28-26-24-22-18-14-10-6-2/h45-48,53-56,61-64,85-86H,5-44,49-52,57-60H2,1-4H3
• InChI Key： GXFOKIKBQJLCDD-UHFFFAOYSA-N
• SMILES： C1(=O)C(NC2=CC3C4=C(N(CCCCCCCCCCCCCCCCCC)C=3C=C2OCCCCCCCC)C=CC=C4)=C(Cl)C(=O)C(NC2=CC3C4=C(N(CCCCCCCCCCCCCCCCCC)C=3C=C2OCCCCCCCC)C=CC=C4)=C1Cl

Computed Properties

• Exact Mass: 1296.88506

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 1072.1±65.0 °C(Predicted)
• PSA: 86.52
• pka: -5.55±0.20(Predicted)